Cas no 70415-88-2 (Benzene, 1,4-bis(ethylsulfonyl)-)

• Product Name: Benzene, 1,4-bis(ethylsulfonyl)-
• CAS No: 70415-88-2
• MF: C₁₀H₁₄O₄S₂
• MW: 262.345760822296
• CID: 547281
• PubChem ID: 12505067
• Update Time: 2025-04-19

Benzene, 1,4-bis(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-bis(ethylsulfonyl)-
• 1,4-bis(ethylsulfonyl)benzene
• DTXSID00500691
• SCHEMBL10455034
• 70415-88-2
• 1,4-Di(ethanesulfonyl)benzene

• Inchi： 1S/C10H14O4S2/c1-3-15(11,12)9-5-7-10(8-6-9)16(13,14)4-2/h5-8H,3-4H2,1-2H3
• InChI Key： FMTUOZQCVABXSC-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1)S(CC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 262.03342
• Monoisotopic Mass: 262.03335127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 68.28